Cas no 1247804-39-2 (1-(1-ethyl-1H-1,2,4-triazol-5-yl)cycloheptan-1-amine)

• Product Name: 1-(1-ethyl-1H-1,2,4-triazol-5-yl)cycloheptan-1-amine
• CAS No: 1247804-39-2
• MF: C₁₁H₂₀N₄
• MW: 208.303301811218
• MDL: MFCD16851394
• CID: 5605957
• PubChem ID: 62695676
• Update Time: 2023-09-02

1-(1-ethyl-1H-1,2,4-triazol-5-yl)cycloheptan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-941975
• 1-(1-ethyl-1H-1,2,4-triazol-5-yl)cycloheptan-1-amine
• 1247804-39-2

• MDL： MFCD16851394
• Inchi： 1S/C11H20N4/c1-2-15-10(13-9-14-15)11(12)7-5-3-4-6-8-11/h9H,2-8,12H2,1H3
• InChI Key： HGANENBTYCMZPB-UHFFFAOYSA-N
• SMILES： NC1(C2=NC=NN2CC)CCCCCC1

Computed Properties

• Exact Mass: 208.16879665g/mol
• Monoisotopic Mass: 208.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 56.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines